Cas no 63648-14-6 (2,8-diaminoOctanoic acid)

• Product Name: 2,8-diaminoOctanoic acid
• CAS No: 63648-14-6
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 2104817
• PubChem ID: 13988079
• Update Time: 2025-04-21

2,8-diaminoOctanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,8-diaminoOctanoic acid
• 63648-14-6
• DA-20214
• SCHEMBL2418940

• Inchi： 1S/C8H18N2O2/c9-6-4-2-1-3-5-7(10)8(11)12/h7H,1-6,9-10H2,(H,11,12)
• InChI Key： KMPBBRFCAYFTMR-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCN)N)=O

Computed Properties

• Exact Mass: 174.136827821Da
• Monoisotopic Mass: 174.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 89.3Ų